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Introduction
Chromated Copper Arsenate (CCA) has been a cornerstone of the wood preservation industry

for decades, offering robust protection against a wide spectrum of biological agents, including

fungi, insects, and marine borers.[1] This water-borne preservative system relies on a

synergistic combination of chromium, copper, and arsenic compounds to ensure the longevity

of wood products, particularly in outdoor and ground-contact applications.[2][3] The chromium

component, primarily in the form of chromium trioxide (CrO₃), plays a crucial role as a fixing

agent. It facilitates the chemical bonding of copper and arsenic to the wood's cellular structure,

rendering them resistant to leaching.[1][4] Copper acts as the primary fungicide, while arsenic

is a potent insecticide.[5]

Despite its efficacy, the use of CCA-treated wood has been restricted in many residential

applications due to environmental and health concerns related to arsenic and chromium.[1][6]

Consequently, a thorough understanding of its application, fixation chemistry, and performance

is essential for researchers and professionals in the field of wood science and drug

development, particularly for the development of safer and more sustainable alternatives.

This document provides detailed application notes and experimental protocols for the use of

chromate-based preservatives in wood treatment, with a focus on CCA. It is intended to serve

as a comprehensive resource for laboratory and field research.
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Data Presentation: Performance of CCA-Treated
Wood
The efficacy of CCA treatment is directly correlated with the retention of the preservative in the

wood, which is tailored to the intended service conditions or "Hazard Class." The American

Wood Protection Association (AWPA) provides standardized guidelines for minimum retention

levels.[7][8]

Table 1: AWPA U1 Minimum CCA Retention Levels for Different Use Categories

Use Category (UC)
Exposure Conditions &
Examples

Minimum CCA Retention
(pcf)

UC1 Interior, dry Not typically required

UC2
Interior, damp (e.g., framing in

high humidity areas)
0.25

UC3A

Exterior, above ground, coated

& rapid water runoff (e.g.,

coated decking)

0.25

UC3B

Exterior, above ground,

uncoated or poor water runoff

(e.g., uncoated fence posts)

0.40

UC4A
Ground contact, general use

(e.g., fence posts, decks)
0.40

UC4B

Ground contact, heavy duty

(e.g., utility poles, permanent

wood foundations)

0.60

UC4C

Ground contact, extreme duty

(e.g., critical structural

components)

0.80

UC5A/B/C Marine use (saltwater) 0.80 - 2.50

pcf: pounds per cubic foot
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The performance of CCA-treated wood against biological degradation is typically evaluated

through standardized laboratory and field tests. Key performance indicators include weight loss

due to fungal decay and visual ratings of termite attack.

Table 2: Efficacy of CCA-Treated Southern Yellow Pine Against Fungal Decay (AWPA E10 Soil-

Block Test)

Fungal Species CCA Retention (pcf) Mean Weight Loss (%)

Gloeophyllum trabeum (Brown-

rot)
0 (Untreated Control) 45 - 60

0.25 < 5

0.40 < 2

Trametes versicolor (White-rot) 0 (Untreated Control) 30 - 50

0.25 < 5

0.40 < 2

Table 3: Efficacy of CCA-Treated Southern Yellow Pine Against Subterranean Termites (AWPA

E1 Laboratory Test)

Termite Species CCA Retention (pcf)
Mean Visual Rating (10 =
Sound)

Reticulitermes flavipes 0 (Untreated Control) < 4 (Heavy Attack)

0.25 > 9 (Slight to No Attack)

0.40 10 (No Attack)

Coptotermes formosanus 0 (Untreated Control) < 4 (Heavy Attack)

0.40 > 9 (Slight to No Attack)

0.60 10 (No Attack)
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Leaching of preservative components is a critical factor influencing the long-term performance

and environmental impact of treated wood.

Table 4: Leaching of CCA Components from Treated Wood in an Above-Ground Exposure

Study (351 days)

Wood Species
CCA Retention
(pcf)

Chromium
Leached
(µg/cm²)

Copper
Leached
(µg/cm²)

Arsenic
Leached
(µg/cm²)

Southern Yellow

Pine
0.40 1.5 - 2.5 2.0 - 3.5 3.0 - 5.0

Jack Pine 0.40 1.8 - 2.8 2.2 - 3.8 3.5 - 5.5

Black Spruce 0.40 1.2 - 2.2 1.8 - 3.2 2.8 - 4.8

Experimental Protocols
Protocol 1: Pressure Treatment of Wood with CCA
Preservative
This protocol describes a typical full-cell pressure treatment process for impregnating wood

with a CCA solution.

1. Materials and Equipment:

Wood samples (e.g., Southern Yellow Pine sapwood blocks)

CCA Type C treating solution (e.g., 2% w/w)

Pressure treating cylinder (laboratory or pilot scale)

Vacuum pump

Pressure pump

Balance for weighing wood samples
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Personal Protective Equipment (PPE): gloves, goggles, lab coat

2. Procedure:

Initial Weighing: Record the initial weight of each wood sample.

Loading: Place the wood samples in the pressure treating cylinder.

Initial Vacuum: Seal the cylinder and apply an initial vacuum of -85 to -95 kPa for 15 to 30

minutes to remove air from the wood cells.

Flooding: While maintaining the vacuum, flood the cylinder with the CCA treating solution.

Pressurization: Release the vacuum and apply a pressure of 1000 to 1400 kPa for 1 to 2

hours. This forces the preservative deep into the wood structure.[3]

Pressure Release and Draining: Release the pressure and drain the excess preservative

solution from the cylinder.

Final Vacuum: Apply a final vacuum of -85 to -95 kPa for 10 to 20 minutes to remove excess

surface solution.

Unloading and Post-Treatment Weighing: Release the vacuum, open the cylinder, and

remove the treated wood samples. Immediately weigh the samples to determine the gross

solution uptake.

Fixation: Store the treated wood samples in a well-ventilated area, wrapped in plastic to

maintain high humidity, at a temperature of 20-30°C for at least two weeks to allow for

complete chemical fixation of the CCA components.[9]

Final Conditioning: After fixation, unwrap the samples and allow them to air-dry to the

desired moisture content.

Protocol 2: Determination of CCA Retention
This protocol outlines the determination of CCA retention in treated wood using chemical

analysis.
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1. Materials and Equipment:

CCA-treated wood samples

Increment borer or saw

Analytical balance

Digestion apparatus (e.g., microwave digester)

Nitric acid and hydrogen peroxide (analytical grade)

Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) or Atomic Absorption

Spectroscopy (AAS)

Volumetric flasks and pipettes

2. Procedure:

Sample Collection: From the treated wood, take a representative sample from the "assay

zone" as specified in AWPA standards (typically the outer 0.6 inches for most sawn

products). This can be done using an increment borer or by cutting a cross-section.

Sample Preparation: Dry the wood sample to a constant weight at 103 ± 2°C and record the

oven-dry weight.

Acid Digestion: Accurately weigh a portion of the dried sample and digest it using a mixture

of nitric acid and hydrogen peroxide according to established laboratory procedures to bring

the chromium, copper, and arsenic into solution.

Chemical Analysis: Analyze the resulting solution for chromium, copper, and arsenic content

using ICP-AES or AAS.

Calculation of Retention: Calculate the retention of each component in pounds per cubic foot

(pcf) or kilograms per cubic meter ( kg/m ³) using the following formula:

Retention ( kg/m ³) = (C × V) / W
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Where:

C = concentration of the element in the digestate (mg/L)

V = volume of the digestate (L)

W = oven-dry weight of the wood sample (g)

Protocol 3: Evaluation of Fungal Efficacy (AWPA E10
Soil-Block Test)
This protocol is a standardized laboratory method to determine the resistance of preservative-

treated wood to decay by pure cultures of wood-destroying fungi.[10]

1. Materials and Equipment:

CCA-treated and untreated control wood blocks (e.g., 19x19x19 mm)

Culture bottles with soil medium (e.g., loam soil) and feeder strips

Pure cultures of decay fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)

Incubator maintained at 27 ± 1°C and 70 ± 5% relative humidity

Autoclave

Analytical balance

2. Procedure:

Block Preparation: Condition the wood blocks to a constant weight at a specified

temperature and humidity, and record their initial weight.

Sterilization: Sterilize the wood blocks by an appropriate method (e.g., ethylene oxide or

gamma irradiation).

Inoculation: In a sterile environment, place the feeder strips on the surface of the soil in the

culture bottles and inoculate them with the test fungus.
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Incubation of Feeder Strips: Incubate the bottles until the feeder strips are covered with

fungal mycelium.

Exposure of Test Blocks: Place the sterile test blocks on the colonized feeder strips.

Incubation: Incubate the assembled test bottles for a specified period, typically 12 weeks.

Final Assessment: After incubation, carefully remove the blocks from the bottles, remove any

surface mycelium, and condition them to a constant weight.

Calculation of Weight Loss: Calculate the percentage weight loss for each block as follows:

Weight Loss (%) = [(Initial Weight - Final Weight) / Initial Weight] × 100

Protocol 4: Evaluation of Termite Resistance (AWPA E1
Laboratory Test)
This protocol is a standardized laboratory method to evaluate the resistance of preservative-

treated wood to subterranean termites.[11]

1. Materials and Equipment:

CCA-treated and untreated control wood blocks (e.g., 25x25x6 mm)

Test containers (e.g., glass jars) with a sand substrate

Subterranean termites (e.g., Reticulitermes flavipes) collected from a field colony

Analytical balance

2. Procedure:

Block Preparation: Record the initial weight of the wood blocks.

Test Assembly: Place a known amount of sand and moisture in each test container. Place a

test block on the surface of the sand.
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Termite Introduction: Introduce a specified number of termites (workers and soldiers) into

each container.

Incubation: Keep the containers in a dark, controlled environment at a suitable temperature

and humidity for a specified period, typically 4 weeks.

Final Assessment: After the incubation period, remove the wood blocks, clean off any debris,

and record the final weight. Count the number of surviving termites.

Evaluation:

Visual Rating: Rate the blocks on a scale of 10 (sound) to 0 (failure) based on the extent

of termite attack.[12]

Weight Loss: Calculate the percentage weight loss of the wood blocks.

Termite Mortality: Calculate the percentage of termite mortality.

Protocol 5: Accelerated Leaching Test (AWPA E11)
This protocol provides an accelerated method to evaluate the leachability of waterborne wood

preservatives.[13]

1. Materials and Equipment:

CCA-treated wood blocks (e.g., 19x19x19 mm)

Leaching vessel

Deionized water

Shaker or magnetic stirrer

ICP-AES or AAS for leachate analysis

2. Procedure:

Block Preparation: Record the initial retention of CCA in the wood blocks.
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Leaching: Place the blocks in the leaching vessel and add a specified volume of deionized

water.

Agitation: Agitate the water at a specified rate for a set period.

Leachate Collection: At specified intervals (e.g., 6, 24, 48 hours, and then every 48 hours for

a total of 14 days), remove the entire volume of leachate and replace it with fresh deionized

water.

Leachate Analysis: Analyze each collected leachate sample for the concentration of

chromium, copper, and arsenic using ICP-AES or AAS.

Calculation of Leaching: Calculate the cumulative amount of each component leached from

the wood and express it as a percentage of the initial amount in the wood.

Visualization of Pathways and Workflows
Chemical Fixation Pathway of CCA in Wood
The fixation of CCA in wood is a complex series of chemical reactions that immobilize the

preservative components within the wood structure. The process is initiated by the reduction of

hexavalent chromium (Cr(VI)) to the more stable trivalent chromium (Cr(III)) by wood

components, primarily lignin and hemicelluloses.[14] This reduction is a critical step that leads

to the precipitation of insoluble chromium, copper, and arsenic complexes within the wood cell

walls.
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Caption: Chemical fixation pathway of Chromated Copper Arsenate (CCA) in wood.

Experimental Workflow for Evaluating a New Wood
Preservative
The evaluation of a new wood preservative is a multi-step process that involves laboratory and

field testing to assess its efficacy, permanence, and other properties. The following workflow

outlines a typical evaluation process based on AWPA guidelines.
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Caption: Experimental workflow for the evaluation of a new wood preservative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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